Cas no 1070-64-0 (Ethyl 6,8-dichlorooctanoate)

• Product name: Ethyl 6,8-dichlorooctanoate
• CAS No: 1070-64-0
• MF: C₁₀H₁₈Cl₂O₂
• MW: 241.154721736908
• MDL: MFCD01711127
• CID: 40626
• PubChem ID: 24874721

Ethyl 6,8-dichlorooctanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,8-dichlorooctanoate
• 6,8-Dichloro-octanoic acid ethyl ester
• 6,8-dichloro-octanoicaciethylester
• ETHYL-6,8-DICHLOROOCTANATE
• 6,8-DICHLOROETHYLCAPRYLATE
• 6,8-DICHLOROOCTANOATE
• 6,8-DICHLOROOCTANOIC ACID ETHYL ESTER(EDCO)
• 6,8-DICHLOROETHYLOCTANOATE
• 6,8-Dichlorethylcaprylat
• 6,8-Dichlorooctanoic Acid Ethyl Ester
• ETHYL 6,8-DICHLORO CAPRYLATE
• 6,8-Dichlor-octansaeure-aethylester
• 6,8-Dichlor-octansaeure-ethylester
• OCTANOIC ACID,6,8-DICHLORO-,ETHYL ESTER
• Ethyl 6,8-dichlorooc
• Ethyl-6,8-dichloroctanoate
• 6,8-dichloro ethyl bitterness
• Ethyl 6,8-dichlorocaprylate
• OCTANOIC ACID, 6,8-DICHLORO-, ETHYL ESTER
• C10H18Cl2O2
• 6,8-Dichloro ethyl caprylate
• ethyl-6,8-dichlorooctanoate
• 6,8-Dichloroethyl caprylate
• DT
• NS00077929
• Ethyl 6,8-dichlorooctanoate, 95%
• MFCD01711127
• SCHEMBL5480353
• 6,8-dichloro-octanoic acid
• 4-02-00-00998 (Beilstein Handbook Reference)
• FT-0602570
• DS-1036
• J-001695
• EC 435-080-1
• CS-W006088
• DTXSID30910209
• AKOS015848527
• Ethyl6,8-dichlorooctanoate
• AMY22512
• BRN 1771820
• 1070-64-0
• O11809
• RFYDWSNYTVVKBR-UHFFFAOYSA-N
• Ethyl 6,8-Dichlorooctanoate;
• DB-040725
• DTXCID601339264
• 624-047-7

• MDL： MFCD01711127
• Inchi： 1S/C10H18Cl2O2/c1-2-14-10(13)6-4-3-5-9(12)7-8-11/h9H,2-8H2,1H3
• InChI Key： RFYDWSNYTVVKBR-UHFFFAOYSA-N
• SMILES： ClC([H])(C([H])([H])C([H])([H])Cl)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]
• BRN： 1771820

Computed Properties

• Exact Mass: 240.06800
• Monoisotopic Mass: 240.0683852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Tautomer Count: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.107 g/mL at 25 °C(lit.)
• Boiling Point: 288.5°C at 760 mmHg
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Refractive Index: n20/D 1.462(lit.)
• PSA: 26.30000
• LogP: 3.34620
• Solubility: Not determined

Ethyl 6,8-dichlorooctanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H411
• Warning Statement： P273-P280
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 43-51/53
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Ethyl 6,8-dichlorooctanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 6,8-dichlorooctanoate

Research Brief on Ethyl 6,8-dichlorooctanoate (CAS: 1070-64-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 6,8-dichlorooctanoate (CAS: 1070-64-0) is a chlorinated fatty acid ester that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dichlorinated octanoate structure, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents. The unique chemical properties of Ethyl 6,8-dichlorooctanoate, including its reactivity and stability under various conditions, make it a valuable tool for researchers aiming to develop novel therapeutic compounds.

One of the key areas of interest is the role of Ethyl 6,8-dichlorooctanoate in the synthesis of prodrugs and enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in numerous disease pathways. The study highlighted the compound's ability to form covalent bonds with active-site residues, thereby modulating enzyme activity. This finding opens new avenues for targeting enzymes that have traditionally been challenging to inhibit, such as those involved in inflammatory and neurodegenerative diseases.

In addition to its applications in enzyme inhibition, Ethyl 6,8-dichlorooctanoate has been investigated for its potential in antimicrobial drug development. Research conducted by a team at the University of Cambridge in 2022 revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that is less prone to resistance development compared to traditional antibiotics. These findings underscore the compound's promise as a scaffold for next-generation antimicrobial agents.

Another notable application of Ethyl 6,8-dichlorooctanoate is in the field of cancer therapeutics. A recent preprint from the National Cancer Institute (2023) described its use in the synthesis of alkylating agents that selectively target cancer cells. The study reported that derivatives of this compound exhibited high cytotoxicity against glioblastoma cell lines while sparing normal cells, suggesting a favorable therapeutic index. Further investigations are underway to optimize the pharmacokinetic properties of these derivatives, with the goal of advancing them to preclinical trials.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 6,8-dichlorooctanoate. A 2021 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce costs and improve yields. Recent advancements in catalytic chlorination and esterification techniques, however, offer potential solutions to these challenges. For instance, a 2023 patent application by a leading pharmaceutical company described a novel catalytic system that significantly enhances the yield of Ethyl 6,8-dichlorooctanoate while minimizing byproduct formation.

Looking ahead, the versatility of Ethyl 6,8-dichlorooctanoate (CAS: 1070-64-0) positions it as a key player in the development of innovative therapeutic agents. Ongoing research is expected to uncover additional applications, particularly in the realms of targeted drug delivery and personalized medicine. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are likely to expand, further solidifying its importance in chemical biology and pharmaceutical research.